Cas no 73713-91-4 (2-(pentan-3-yl)-1,3-benzoxazole)

• Product Name: 2-(pentan-3-yl)-1,3-benzoxazole
• CAS No: 73713-91-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1765878
• PubChem ID: 52286
• Update Time: 2025-04-21

2-(pentan-3-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-3-yl)-1,3-benzoxazole
• 2-(1-Ethylpropyl)benzoxazole
• 2-pentan-3-yl-1,3-benzoxazole
• 2-(1-Ethylpropyl)-benzoxazole
• BENZOXAZOLE, 2-(1-ETHYLPROPYL)-
• BRN 0139447
• 73713-91-4
• SCHEMBL10095107
• DTXSID60224028
• 2-(3-Pentyl)benzoxazole
• 2-(1-ethylpropyl)-1,3-benzoxazole

• Inchi： 1S/C12H15NO/c1-3-9(4-2)12-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3
• InChI Key： RDAXMDUCABQPMT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C(CC)CC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų